Cas no 2259648-80-9 (Mezigdomide)

• Product Name: Mezigdomide
• CAS No: 2259648-80-9
• MF: C₃₂H₃₀FN₅O₄
• MW: 567.6101
• CID: 4734460
• PubChem ID: 137379043
• Update Time: 2025-05-20

Mezigdomide Chemical and Physical Properties

Names and Identifiers

• BCP32805
• CC 92480; CC92480
• 4-[4-[[4-[[2-[(3S)-2,6-Dioxopiperidin-3-yl]-1-oxo-3H-isoindol-4-yl]oxymethyl]phenyl]methyl]piperazin
• CC-92480
• Mezigdomide
• LA88IH4O02
• 4-[4-[[4-[[2-[(3S)-2,6-dioxopiperidin-3-yl]-1-oxo-3H-isoindol-4-yl]oxymethyl]phenyl]methyl]piperazin-1-yl]-3-fluorobenzonitrile
• QFC
• Mezigdomide [USAN]
• s8975
• WHO 11455
• AT18067
• CC92480
• (S)-4-(4-(4-(((2-(2
• (S)-4-(4-(4-(((2-(2,6-Dioxopiperidin-3-yl)-1-oxoisoindolin-4-yl)oxy)methyl)benzyl)piperazin-1-yl)-3-fluorobenzonitrile
• GTPL12718
• CS-0105182
• MS-30267
• HY-129395
• Cereblon E3 Ubiquitin Ligase Modulating Agent CC-92480
• compound 4 [PMID: 32130004]
• MEZIGDOMIDE [INN]
• Benzonitrile, 4-(4-((4-(((2-((3S)-2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1Hisoindol-4-yl)oxy)methyl)phenyl)methyl)-1-piperazinyl)-3-fluoro-
• AKOS040732735
• BMS 986348
• (83S)-12-fluoro-71,82,86-trioxo-71,73-dihydro-6-oxa-7(4,2)-isoindola-2(1,4)-piperazina-8(3)-piperidina-1(1),4(1,4)-dibenzenaoctaphane-14-carbonitrile
• NSC853698
• BENZONITRILE, 4-(4-((4-(((2-((3S)-2,6-DIOXO-3-PIPERIDINYL)-2,3-DIHYDRO-1-OXO-1H-ISOINDOL-4-YL)OXY)METHYL)PHENYL)METHYL)-1-PIPERAZINYL)-3-FLUORO-
• CELMoD CC-92480
• 4-(4-((4-(((2-((3S)-2,6-DIOXOPIPERIDIN-3-YL)-1-OXO-2,3-DIHYDRO-1H-ISOINDOL-4-YL)OXY)METHYL)PHENYL)METHYL)PIPERAZIN-1-YL)-3-FLUOROBENZONITRILE
• NSC-853698
• Cereblon Modulator CC-92480
• CHEMBL4648616
• 4-[4-({4-[({2-[(3S)-2,6-dioxopiperidin-3-yl]-1-oxo-2,3-dihydro-1H-isoindol-4-yl}oxy)methyl]phenyl}methyl)piperazin-1-yl]-3-fluorobenzonitrile
• 4-[4-({4-[({2-[(3S)-2,6-dioxopiperidin-3-yl]-1-oxo-3H-isoindol-4-yl}oxy)methyl]phenyl}methyl)piperazin-1-yl]-3-fluorobenzonitrile
• Mezigdomide (USAN)
• BMS986348
• CC-92480 (MEZIGDOMIDE)
• BMS-986348
• D12000
• Mezigdomide [WHO-DD]
• UNII-LA88IH4O02
• EX-A5597
• 4-(4-((4-((2-((3S)-2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl)oxymethyl)phenyl)methyl)piperazin-1-yl)-3-fluorobenzonitrile
• 4-(4-((4-(((2-((3S)-2,6-DIOXOPIPERIDIN-3-YL)-1-OXO-2,3-DIHYDRO-1H-ISOINDOL-4- YL)OXY)METHYL)PHENYL)METHYL)PIPERAZIN-1-YL)-3-FLUOROBENZONITRILE
• compound 4 (PMID: 32130004)
• Cereblon E3 Ligase Modulation Drug CC-92480
• CC 92480
• SCHEMBL20608563
• 4-[4-[[4-[[[2-[(3S)-2,6-dioxo-3-piperidinyl]-2,3-dihydro-1-oxo-1H-isoindol-4-yl]oxy] methyl]phenyl]methyl]-1-piperazinyl]-3-fluoro-Benzonitrile
• 2259648-80-9

• Inchi： 1S/C32H30FN5O4/c33-26-16-23(17-34)8-9-27(26)37-14-12-36(13-15-37)18-21-4-6-22(7-5-21)20-42-29-3-1-2-24-25(29)19-38(32(24)41)28-10-11-30(39)35-31(28)40/h1-9,16,28H,10-15,18-20H2,(H,35,39,40)/t28-/m0/s1
• InChI Key： YTINZZFBHWSAGL-NDEPHWFRSA-N
• SMILES： FC1C([H])=C(C#N)C([H])=C([H])C=1N1C([H])([H])C([H])([H])N(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])C([H])([H])OC2=C([H])C([H])=C([H])C3C(N(C([H])([H])C=32)[C@]2([H])C(N([H])C(C([H])([H])C2([H])[H])=O)=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 567.228183g/mol
• Monoisotopic Mass: 567.228183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106
• Molecular Weight: 567.6g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Mezigdomide

Mezigdomide (CAS No. 2259648-80-9): A Promising Compound in the Field of Oncology

Mezigdomide (CAS No. 2259648-80-9) is an innovative compound that has garnered significant attention in the field of oncology due to its potential therapeutic applications. This compound belongs to a class of cereblon modulators, which have shown promise in modulating the immune system and targeting cancer cells. The development and study of Mezigdomide have been driven by its unique mechanism of action and its potential to address unmet medical needs in cancer therapy.

The chemical structure of Mezigdomide is characterized by its ability to bind to cereblon, a protein that plays a crucial role in the ubiquitination and degradation of specific proteins. By modulating cereblon, Mezigdomide can influence the activity of key signaling pathways involved in cell proliferation, apoptosis, and immune response. This mechanism has been extensively studied in preclinical models, where Mezigdomide has demonstrated significant antitumor activity against various cancer types, including multiple myeloma and solid tumors.

Recent research has highlighted the potential of Mezigdomide in combination therapies. Studies have shown that when used in conjunction with other anticancer agents, such as proteasome inhibitors or immunomodulatory drugs, Mezigdomide can enhance the overall therapeutic efficacy. This synergistic effect is attributed to its ability to modulate multiple pathways simultaneously, thereby overcoming resistance mechanisms that often limit the effectiveness of single-agent therapies.

In addition to its antitumor properties, Mezigdomide has also been investigated for its role in modulating the tumor microenvironment. Research has shown that it can inhibit the production of pro-inflammatory cytokines and promote an anti-inflammatory state, which may help to reduce tumor-associated inflammation and improve patient outcomes. This dual action makes Mezigdomide a versatile candidate for the treatment of various cancers.

Clinical trials are currently underway to evaluate the safety and efficacy of Mezigdomide. Early-phase trials have demonstrated promising results, with patients showing favorable responses and manageable side effects. These findings have paved the way for further clinical development, including phase II and III trials that aim to validate the therapeutic potential of Mezigdomide in larger patient populations.

The development of Mezigdomide is part of a broader effort to advance precision medicine in oncology. By targeting specific molecular pathways and modulating immune responses, compounds like Mezigdomide offer new hope for patients with difficult-to-treat cancers. The ongoing research into this compound is expected to provide valuable insights into its mechanisms of action and potential clinical applications.

In conclusion, Mezigdomide (CAS No. 2259648-80-9) represents a significant advancement in the field of oncology. Its unique mechanism of action, combined with its potential for combination therapies and modulation of the tumor microenvironment, makes it a promising candidate for future cancer treatments. As research continues to unfold, the therapeutic landscape for cancer patients may be transformed by compounds like Mezigdomide.